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Compound of Interest

Compound Name: 4-Vinylpyridine

Cat. No.: B031050

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate and essential
safety and logistical information for the use of 4-Vinylpyridine, including comprehensive

operational and disposal plans.
Chemical Properties and Hazards

4-Vinylpyridine is a flammable and toxic liquid that can cause severe skin burns and eye
damage.[1] It may also cause respiratory irritation and allergic skin reactions.[1] Understanding
its properties is the first step in safe handling.
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Property Value

Physical State Liquid

Appearance Dark yellow to red-brown

Odor Pungent, unpleasant

Boiling Point 171 °C/339.8 °F @ 760 mmHg
Flash Point 48 °C/118.4 °F

Autoignition Temperature 460 °C /860 °F

Vapor Pressure 2.5 hPa@ 20 °C

Solubility Soluble in water

Acute Toxicity (Oral) Category 3 (ATE = 50 - 300 mg/kg)
Acute Toxicity (Dermal) Category 3 (ATE = 200 - 1000 mg/kg)
Acute Toxicity (Inhalation) Category 3 (ATE =2 - 10 mg/l)

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 4-Vinylpyridine to prevent exposure.
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PPE Category Specification

Tightly fitting safety goggles or chemical safety
Eye/Face Protection goggles. A face shield (8-inch minimum) is also

recommended.[2]

Chemical-resistant gloves (e.qg., butyl-rubber

with a minimum layer thickness of 0.3 mm and a
Skin Protection breakthrough time of at least 60 minutes).[3] A

complete suit protecting against chemicals is

necessary.[2]

A full-face respirator with multi-purpose
combination (US) or type ABEK (EN 14387)
) ) respirator cartridges is required where risk
Respiratory Protection o )
assessment shows it is appropriate.[2] If the
respirator is the sole means of protection, use a

full-face supplied air respirator.[2]

Operational Workflow: From Receipt to Disposal

Proper handling procedures are critical to ensure safety and maintain the integrity of the
chemical. 4-Vinylpyridine should be stored at a recommended temperature of -20°C under an
inert gas.[2][3]
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Operational Workflow for 4-Vinylpyridine

Receipt & Storage
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Triple Rinse Contaminated Packaging for Recycling
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Caption: A diagram illustrating the key steps for safely handling 4-Vinylpyridine.
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Emergency Procedures for Exposure

In the event of exposure, immediate and appropriate first aid is crucial.

for 4 Exposure

Type of Exposure

)yfimediate Action
Move to Fresh Air Remove Contaminated Clothing
Wash with soap and water

Rinse with Plenty of Water for at Least 15 Minutes

ontinue rinsing during transport

Medical Attention

If Not Breathing, Give Artificial Respiration
Call a Physician Immediately

Do NOT Induce Vomiting

Click to download full resolution via product page
Caption: A flowchart outlining the immediate first aid steps for various types of exposure.
Spill and Disposal Procedures

In case of a spill, evacuate the area and remove all sources of ignition.[1] Use personal
protective equipment and contain the spill with an inert absorbent material.[1] Collect the
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absorbed material in a suitable, closed container for disposal.[1]

Disposal of 4-Vinylpyridine waste must be handled by a licensed chemical destruction plant.
[4] Controlled incineration with flue gas scrubbing is a potential disposal method.[4]
Contaminated packaging should be triple-rinsed before being offered for recycling or
reconditioning.[4] Do not allow the product to enter drains or surface water.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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